Cas no 2703775-18-0 (Methyl 2-bromo-3-ethoxy-3-methylbutanoate)

• Product Name: Methyl 2-bromo-3-ethoxy-3-methylbutanoate
• CAS No: 2703775-18-0
• MF: C₈H₁₅BrO₃
• MW: 239.106902360916
• MDL: MFCD34550770
• CID: 5628158
• PubChem ID: 165944585
• Update Time: 2025-06-08

Methyl 2-bromo-3-ethoxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2703775-18-0
• methyl 2-bromo-3-ethoxy-3-methylbutanoate
• EN300-28339175
• Butanoic acid, 2-bromo-3-ethoxy-3-methyl-, methyl ester
• Methyl 2-bromo-3-ethoxy-3-methylbutanoate

• MDL： MFCD34550770
• Inchi： 1S/C8H15BrO3/c1-5-12-8(2,3)6(9)7(10)11-4/h6H,5H2,1-4H3
• InChI Key： GYZXVGCZIJAWOS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)C(C)(C)OCC

Computed Properties

• Exact Mass: 238.02046g/mol
• Monoisotopic Mass: 238.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 261.4±20.0 °C(Predicted)

Additional information on Methyl 2-bromo-3-ethoxy-3-methylbutanoate

Methyl 2-bromo-3-ethoxy-3-methylbutanoate (CAS No. 2703775-18-0): A Key Intermediate in Modern Chemical Synthesis

Methyl 2-bromo-3-ethoxy-3-methylbutanoate (CAS No. 2703775-18-0) is a versatile and highly valuable intermediate in the field of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has garnered significant attention due to its role in the synthesis of complex molecules and its potential applications in drug development.

The molecular structure of Methyl 2-bromo-3-ethoxy-3-methylbutanoate consists of a carboxylate ester group linked to a branched chain containing a bromine substituent and an ethoxy group. This specific arrangement makes it an excellent building block for constructing more intricate molecular frameworks. The presence of both bromine and ethoxy functional groups provides multiple sites for further chemical modification, enabling chemists to tailor the compound for specific synthetic pathways.

In recent years, the demand for specialized intermediates like Methyl 2-bromo-3-ethoxy-3-methylbutanoate has surged, driven by advancements in synthetic methodologies and the increasing complexity of target molecules in pharmaceutical research. The compound's reactivity and structural flexibility have made it indispensable in the synthesis of active pharmaceutical ingredients (APIs) and other high-value chemicals.

One of the most compelling applications of Methyl 2-bromo-3-ethoxy-3-methylbutanoate is in the development of novel therapeutic agents. Researchers have leveraged its unique chemical properties to design and synthesize molecules with enhanced biological activity. For instance, studies have demonstrated its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities and therapeutic potential.

The bromine atom in the molecule serves as a crucial handle for further functionalization, allowing chemists to introduce additional substituents through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-carbon bonds, a fundamental requirement for constructing complex organic molecules. Similarly, the ethoxy group can be transformed into other functional groups through various nucleophilic substitution reactions, expanding the synthetic possibilities.

Recent research has also highlighted the role of Methyl 2-bromo-3-ethoxy-3-methylbutanoate in the synthesis of bioactive natural products. By employing this intermediate, scientists have been able to access structurally diverse compounds that mimic natural products with known pharmacological properties. This approach has opened new avenues for drug discovery and has provided valuable insights into the structural requirements for biological activity.

The agrochemical industry has also benefited from the use of Methyl 2-bromo-3-ethoxy-3-methylbutanoate. Its incorporation into synthetic pathways has led to the development of novel pesticides and herbicides with improved efficacy and environmental safety. The ability to modify its structure allows for fine-tuning of its biological properties, making it a valuable tool for crop protection.

From a synthetic chemistry perspective, Methyl 2-bromo-3-ethoxy-3-methylbutanoate exemplifies the importance of well-designed intermediates in streamlining complex synthetic processes. Its versatility has enabled researchers to develop efficient synthetic routes that minimize waste and maximize yield, aligning with the growing emphasis on sustainable chemistry practices.

The future prospects for Methyl 2-bromo-3-ethoxy-3-methylbutanoate are promising, with ongoing research exploring new applications and refining existing synthetic methodologies. As our understanding of molecular structure-function relationships continues to evolve, this compound is likely to play an even greater role in shaping the future of chemical synthesis.